3-Cyano-5-(4-ethylphenyl)phenol, 95%

• IUPAC Name: 3-(4-ethylphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO/c1-2-11-3-5-13(6-4-11)14-7-12(10-16)8-15(17)9-14/h3-9,17H,2H2,1H3
• InChI Key: LFZOUNKSGKFDOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C15H13NO
• DSSTOX Substance ID: DTXSID90684656
• Molecular Weight: 223.27 g/mol
• CAS RN: 1261891-13-7

Description

3-Cyano-5-(4-ethylphenyl)phenol, hereafter referred to as 3-C5EP, is a chemical compound with a wide range of applications in both scientific research and industrial processes. It is a colorless, crystalline solid with a molecular weight of 226.24 g/mol and a melting point of 121-122 °C. 3-C5EP is a versatile reagent that can be used in a variety of syntheses, as well as in biochemical and physiological research.

Scientific Research Applications

3-C5EP is used in a variety of scientific research applications. It is often used as a reagent in organic synthesis, as it is a versatile and relatively inexpensive reagent. 3-C5EP is also used in biochemical and physiological research, as it has a wide range of effects on cells and tissues. It has been used to study the effects of different compounds on the immune system, as well as to study the effects of various drugs on the cardiovascular system.

Mechanism of Action

The mechanism of action of 3-C5EP is not fully understood. It is believed that the compound binds to proteins in the cell membrane and alters their structure and function. This can lead to changes in gene expression, cell signaling, and other cellular processes. 3-C5EP has also been shown to interact with certain enzymes, which can lead to changes in the metabolism of cells.
Biochemical and Physiological Effects
3-C5EP has been shown to have a wide range of effects on cells and tissues. It has been shown to inhibit the growth of certain bacteria, as well as to have anti-inflammatory and anti-oxidant effects. It has also been shown to have an inhibitory effect on certain enzymes, which can lead to changes in the metabolism of cells. In addition, 3-C5EP has been shown to have a protective effect against certain types of cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-C5EP in lab experiments is its relatively low cost and its availability in a 95% pure form. It is also a relatively versatile reagent, which makes it useful in a variety of syntheses. However, it is important to note that 3-C5EP can be toxic at high concentrations, so it is important to use appropriate protective measures when working with the compound. In addition, 3-C5EP can be difficult to purify, so it is important to use proper techniques when attempting to do so.

Future Directions

There are a number of potential future directions for research and development involving 3-C5EP. One potential direction is to further explore its effects on cells and tissues, as well as to better understand its mechanism of action. Another potential direction is to explore its potential applications in drug discovery and development. Additionally, further research could be conducted to explore its potential applications in industrial processes, such as in the production of pharmaceuticals and other chemicals. Finally, further research could be conducted to explore its potential uses in medical treatments, such as in the treatment of cancer.

Synthesis Methods

3-C5EP can be synthesized through a reaction between 4-ethylphenol and cyanogen bromide. This reaction is typically carried out in an aqueous solution of sodium hydroxide, with a molar ratio of 1:1 for the reagents. The reaction is conducted at room temperature and is usually complete within one hour. The resulting product is a white, crystalline solid that is 95% pure 3-C5EP.